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Compound of Interest

Compound Name: Dane Salt

Cat. No.: B1371531

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides comprehensive guidance on the personal
protective equipment (PPE), operational procedures, and disposal plans for Dane Salt,
specifically D(-)-4-Hydroxyphenylglycine dane salt. Adherence to these protocols is critical for
ensuring laboratory safety and procedural integrity.

Immediate Safety and Hazard Information

Dane Salt is classified as harmful if swallowed, and causes skin and serious eye irritation. It
may also cause respiratory irritation.[1] It is crucial to handle this compound with care in a well-
ventilated area to avoid dust inhalation.[1]

First Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[1]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[1]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Personal Protective Equipment (PPE) and Handling

A risk assessment should always precede the handling of Dane Salt to ensure appropriate

safety measures are in place. The following table summarizes the required PPE and handling

precautions.

Equipment/Procedure

Specification

Rationale

Ventilation

Use only in a well-ventilated
area, such as a chemical fume
hood.

To prevent inhalation of dust
and fumes, which can cause

respiratory irritation.[1]

Eye Protection

Wear chemical safety goggles

or a face shield.

To protect against serious eye

irritation from splashes or dust.

[1]

Hand Protection

Wear suitable protective

gloves (e.g., nitrile rubber).

To prevent skin contact, which

can cause irritation.[1]

Body Protection

Wear a lab coat or other

suitable protective clothing.

To protect personal clothing

and skin from contamination.

[1]

Respiratory Protection

If engineering controls are
insufficient, use a NIOSH-

approved respirator.

To prevent respiratory irritation

from inhaling dust.

Hygiene

Wash hands thoroughly after
handling. Avoid eating,
drinking, or smoking in the

laboratory.

To prevent accidental ingestion

and skin contact.[1]

Operational and Disposal Plans

Storage:
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Store Dane Salt in a tightly-closed container in a cool, dry, and well-ventilated area.[1] Keep it
away from incompatible substances and sources of ignition.[1]

Spill Response:

In the event of a spill, wear appropriate PPE and ensure adequate ventilation.[1] Prevent
further leakage if it is safe to do so.[1] Vacuum or sweep up the material and place it into a
suitable, labeled disposal container.[1]

Disposal:

Dispose of Dane Salt and its container at an approved waste disposal plant.[1] Do not allow
the product to enter drains, waterways, or soil.[1] Consult local, state, and federal regulations
for proper disposal procedures.

Experimental Protocol: Synthesis of Amoxicillin via
the Dane Salt Route

Dane Salt is a key intermediate in the chemical synthesis of the antibiotic amoxicillin. The
following is a generalized protocol for this process.

Materials:

o D(-)-4-Hydroxyphenylglycine dane salt
» Pivaloyl chloride

¢ 6-aminopenicillanic acid (6-APA)

e Triethylamine

o Methylene chloride

e Pyridine

 Isopropyl alcohol

e Hydrochloric acid
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Methodology:
e Mixed Anhydride Formation:

o Dissolve the Dane salt in methylene chloride and pyridine.

o Cool the solution to a temperature between -30°C and -50°C.

o Slowly add pivaloyl chloride to the cooled solution to form a mixed anhydride.
e Acylation:

o In a separate vessel, dissolve 6-APA in a mixture of methylene chloride, isopropyl alcohol,
and triethylamine.

o Add this 6-APA solution to the mixed anhydride solution while maintaining the temperature
between -20°C and -50°C.

o Allow the acylation reaction to proceed for approximately 150 minutes.
e Hydrolysis and Product Isolation:
o Hydrolyze the resulting product with hydrochloric acid.

o The amoxicillin can then be isolated and purified.

Visualizing Workflows

To further clarify the procedural steps, the following diagrams illustrate the safety and handling
workflow, as well as the experimental workflow for amoxicillin synthesis.
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Preparation

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in a
Labeled Container

Dispose of Waste via
Approved Channels

Handling

Work in a Ventilated
Fume Hood

Weigh and Transfer
Dane Salt Carefully

Keep Container Tightly
Closed When Not in Use

Post-Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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